Cas no 921225-11-8 (3-(4-morpholinylcarbonyl)-1H-1,2,4-triazol-5-amine)

• Product Name: 3-(4-morpholinylcarbonyl)-1H-1,2,4-triazol-5-amine
• CAS No: 921225-11-8
• MF: C₇H₁₁N₅O₂
• MW: 197.194540262222
• MDL: MFCD12827463
• CID: 744953
• PubChem ID: 45791137
• Update Time: 2025-07-04

3-(4-morpholinylcarbonyl)-1H-1,2,4-triazol-5-amine Chemical and Physical Properties

Names and Identifiers

• (5-Amino-1H-1,2,4-triazol-3-yl)(morpholino)methanone
• (3-amino-1H-1,2,4-triazol-5-yl)-morpholin-4-ylmethanone
• 3-(morpholin-4-ylcarbonyl)-1H-1,2,4-triazol-5-amine(SALTDATA: FREE)
• Methanone, (5-amino-1H-1,2,4-triazol-3-yl)-4-morpholinyl-
• AKOS012102694
• MFCD12827463
• DTXSID00672428
• 3-(MORPHOLIN-4-YLCARBONYL)-1H-1,2,4-TRIAZOL-5-AMINE
• AKOS022474493
• 921225-11-8
• 3-(4-morpholinylcarbonyl)-1H-1,2,4-triazol-5-amine
• BS-38646
• (3-Amino-1H-1,2,4-triazol-5-yl)(morpholin-4-yl)methanone

• MDL： MFCD12827463
• Inchi： 1S/C7H11N5O2/c8-7-9-5(10-11-7)6(13)12-1-3-14-4-2-12/h1-4H2,(H3,8,9,10,11)
• InChI Key： GIJIMTXPJISLKV-UHFFFAOYSA-N
• SMILES： O1CCN(C(C2=NC(N)=NN2)=O)CC1

Computed Properties

• Exact Mass: 197.09127461g/mol
• Monoisotopic Mass: 197.09127461g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 97.1Ų

Additional information on 3-(4-morpholinylcarbonyl)-1H-1,2,4-triazol-5-amine

Introduction to 3-(4-morpholinylcarbonyl)-1H-1,2,4-triazol-5-amine (CAS No. 921225-11-8)

3-(4-morpholinylcarbonyl)-1H-1,2,4-triazol-5-amine (CAS No. 921225-11-8) is a compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of triazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory properties. The integration of a morpholine moiety into the triazole scaffold further enhances its pharmacological profile, making it a promising candidate for drug development.

The chemical structure of 3-(4-morpholinylcarbonyl)-1H-1,2,4-triazol-5-amine is characterized by a central 1H-1,2,4-triazole ring with a morpholine carbonyl group attached at the 3-position. The triazole ring is a five-membered heterocyclic compound containing three nitrogen atoms and two carbon atoms. The morpholine group, on the other hand, is a six-membered ring with an oxygen atom and a nitrogen atom. This unique combination of functional groups imparts specific chemical and biological properties to the compound.

Recent studies have highlighted the potential of 3-(4-morpholinylcarbonyl)-1H-1,2,4-triazol-5-amine in various therapeutic areas. One of the most notable applications is in the treatment of fungal infections. Triazoles are well-known for their antifungal activity, and the addition of the morpholine carbonyl group has been shown to enhance this activity. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent antifungal activity against a wide range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus.

Beyond its antifungal properties, 3-(4-morpholinylcarbonyl)-1H-1,2,4-triazol-5-amine has also shown promise in the treatment of viral infections. A study conducted by researchers at the University of California found that this compound possesses significant antiviral activity against several RNA viruses, including influenza and coronaviruses. The mechanism of action appears to involve inhibition of viral replication through interference with key viral enzymes.

In addition to its antimicrobial activities, 3-(4-morpholinylcarbonyl)-1H-1,2,4-triazol-5-amine has been investigated for its anti-inflammatory properties. Inflammation is a complex biological response to harmful stimuli and is a key factor in many diseases. Preclinical studies have shown that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that it may have potential applications in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of 3-(4-morpholinylcarbonyl)-1H-1,2,4-triazol-5-amine have also been studied extensively. Research indicates that it has good oral bioavailability and favorable pharmacokinetic parameters, making it suitable for oral administration. Additionally, it exhibits low toxicity in animal models, which is an important consideration for drug development.

In terms of clinical development, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of 3-(4-morpholinylcarbonyl)-1H-1,2,4-triazol-5-amine. Early results from these trials have been promising, with no major adverse effects reported. However, further research is needed to fully understand its therapeutic potential and to optimize its use in clinical settings.

The synthesis of 3-(4-morpholinylcarbonyl)-1H-1,2,4-triazol-5-amine involves several well-established chemical reactions. One common synthetic route involves the reaction of 5-amino-1H-1,2,4-triazole with morpholine carbonyl chloride in the presence of a base such as triethylamine. This reaction yields the desired product with high purity and yield. The synthetic process can be easily scaled up for large-scale production if required.

In conclusion, 3-(4-morpholinylcarbonyl)-1H-1,2,4-triazol-5-amine (CAS No. 921225-11-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure combines the beneficial properties of triazoles and morpholine derivatives, making it an attractive candidate for drug development. Ongoing research continues to explore its full potential in various medical fields.